Cas no 1803804-72-9 (6-Nitro-3-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 6-Nitro-3-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1803804-72-9
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• CID: 4802019
• Update Time: 2025-11-06

6-Nitro-3-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-3-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C8H4F3N3O2/c9-8(10,11)5-1-2-7(14(15)16)13-6(5)3-4-12/h1-2H,3H2
• InChI Key： KODGEQGJHJGEAW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C([N+](=O)[O-])N=C1CC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 317
• XLogP3: 1.6
• Topological Polar Surface Area: 82.5

Additional information on 6-Nitro-3-(trifluoromethyl)pyridine-2-acetonitrile

6-Nitro-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1803804-72-9)

6-Nitro-3-(trifluoromethyl)pyridine-2-acetonitrile

is a highly specialized organic compound with the CAS registry number 1803804-72-9. This compound belongs to the class of pyridine derivatives, which are widely studied in medicinal chemistry due to their unique electronic properties and potential bioactivity. The molecule features a pyridine ring substituted with a nitro group at position 6, a trifluoromethyl group at position 3, and an acetonitrile group at position 2. These substituents contribute to the compound's distinct chemical reactivity and biological activity.

The synthesis of 6-Nitro-3-(trifluoromethyl)pyridine-2-acetonitrile

involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, researchers have employed nitration reactions under controlled conditions to introduce the nitro group onto the pyridine ring. The trifluoromethyl group is typically introduced via nucleophilic substitution or coupling reactions, while the acetonitrile group can be added through acylation or nitrile substitution strategies. These methods not only ensure high yields but also maintain the structural integrity of the molecule.

The pharmacological properties of 6-Nitro-3-(trifluoromethyl)pyridine-2-acetonitrile

have been extensively investigated in recent studies. The compound exhibits potent activity against various enzyme targets, making it a promising candidate for drug development. For example, studies have shown that it inhibits certain kinases involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, the trifluoromethyl group enhances lipophilicity, which improves the compound's bioavailability and ability to cross cellular membranes.

In terms of applications

, this compound is widely used in academic research and preclinical studies. Its role as a lead compound in drug discovery programs has been well-documented. Researchers are particularly interested in its ability to modulate cellular signaling pathways and its potential as a therapeutic agent for neurodegenerative diseases. Recent findings indicate that it may also possess anti-inflammatory properties, further expanding its therapeutic potential.

The environmental impact and safety profile of 6-Nitro-3-(trifluoromethyl)pyridine-2-acetonitrile

are critical considerations for its use in industrial and medical settings. Studies have shown that the compound degrades under specific environmental conditions, minimizing its ecological footprint. Furthermore, toxicological evaluations suggest that it has a favorable safety profile when used within recommended limits.

In conclusion

, 6-Nitro-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1803804-72-9) is a versatile and intriguing compound with significant implications in medicinal chemistry and pharmacology. Its unique structure, coupled with advanced synthetic techniques and promising biological activity, positions it as a valuable tool in drug discovery and development.